2-((1-(3-(((2-Carboxyphenyl)amino)sulphonyl)phenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazole-4-yl)azo)benzoic acid

Specification

• CAS No.: 85409-58-1
• Molecular Formula: C24H19N5O7S
• Molecular Weight: 521.5 g/mol
• IUPAC Name: 2-[[3-[4-[(2-carboxyphenyl)diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]phenyl]sulfonylamino]benzoic acid
• Standard InChI: InChI=1S/C24H19N5O7S/c1-14-21(26-25-19-11-4-2-9-17(19)23(31)32)22(30)29(27-14)15-7-6-8-16(13-15)37(35,36)28-20-12-5-3-10-18(20)24(33)34/h2-13,21,28H,1H3,(H,31,32)(H,33,34)
• Standard InChI Key: QVNXSUKYKYKENR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1N=NC2=CC=CC=C2C(=O)O)C3=CC(=CC=C3)S(=O)(=O)NC4=CC=CC=C4C(=O)O

Introduction

Chemical Architecture and Functional Group Synergy

The compound’s IUPAC name reveals a polyfunctional architecture comprising:

• Azo linkage (-N=N-): A hallmark of dyes and bioactive molecules, azo groups enable conjugation and electron delocalization, often contributing to chromophoric properties and redox activity.

• Sulphonamide (-SO2-NH-): Known for antimicrobial and enzyme-inhibitory effects, this group enhances solubility and target binding via hydrogen bonding.

• Carboxylic acid (-COOH): Improves water solubility and facilitates salt formation, critical for pharmaceutical formulations.

• Pyrazole ring: A five-membered heterocycle with two adjacent nitrogen atoms, pyrazole derivatives exhibit diverse bioactivities, including anti-inflammatory and antitumor effects.

The interplay of these groups suggests a molecule designed for multifunctionality, potentially acting as a ligand for proteins or enzymes involved in pathological pathways.

Synthetic Considerations and Reactivity

Hypothetical synthesis routes may involve:

• Diazotization and coupling: Formation of the azo bond via reaction of a diazonium salt with a phenolic or amine-containing substrate.

• Sulphonamide formation: Coupling a sulfonyl chloride to an aniline derivative, as seen in sulfa drug syntheses.

• Pyrazole cyclization: Condensation of hydrazines with diketones or β-keto esters under acidic or basic conditions.

Reactivity hotspots include the azo group’s susceptibility to reductive cleavage and the carboxylic acid’s propensity for esterification or amidation.

Biological Activity Predictions

Antitumor Mechanisms

Azo compounds often intercalate DNA or generate reactive oxygen species (ROS) via redox cycling. For example, methylsulfasalazine (PubChem CID 39254) inhibits NF-κB and glutathione peroxidase, inducing apoptosis in cancer cells. The pyrazole core may further enhance cytotoxicity by targeting tubulin or topoisomerases.

Comparative Analysis with Structural Analogs

Table 1 contrasts key features with methylsulfasalazine (CID 39254), a clinically used azo-sulphonamide:

Property	Target Compound	Methylsulfasalazine (CID 39254)
Molecular Formula	C24H19N5O7S (inferred)	C19H16N4O5S
Functional Groups	Azo, sulphonamide, carboxylic acid, pyrazole	Azo, sulphonamide, carboxylic acid, pyridine
Therapeutic Applications	Hypothesized: Antimicrobial, anticancer	Approved: Anti-inflammatory, immunosuppressant
Solubility	Moderate (carboxylic acid enhances polarity)	Low aqueous solubility (logP 3.2)